Cas no 178311-72-3 (1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine)
178311-72-3 structure
Product Name:1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine
CAS No:178311-72-3
MF:C8H17N3O2S
MW:219.304480314255
MDL:MFCD31560176
CID:2664099
PubChem ID:21197670
Update Time:2025-04-21
1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Azetidinyl)-4-(mesyl)piperazine 2HCl
- 1-(3-AZETIDINYL)-4-(METHYLSULFONYL)-PIPERAZINE
- EN300-712131
- 1-(Azetidin-3-yl)-4-(methylsulfonyl)piperazine
- SCHEMBL6955528
- 1-(azetidin-3-yl)-4-methanesulfonylpiperazine
- 178311-72-3
- AKOS012290969
- 1-(Azetidin-3-yl)-4-methylsulfonylpiperazine
- 1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine
-
- MDL: MFCD31560176
- Inchi: 1S/C8H17N3O2S/c1-14(12,13)11-4-2-10(3-5-11)8-6-9-7-8/h8-9H,2-7H2,1H3
- InChI Key: LXDRMDLRLWNIDN-UHFFFAOYSA-N
- SMILES: S(C)(N1CCN(CC1)C1CNC1)(=O)=O
Computed Properties
- Exact Mass: 219.10414797Da
- Monoisotopic Mass: 219.10414797Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 61Ų
1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1563086-250mg |
1-(Azetidin-3-yl)-4-(methylsulfonyl)piperazine |
178311-72-3 | 98% | 250mg |
¥2665 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1563086-500mg |
1-(Azetidin-3-yl)-4-(methylsulfonyl)piperazine |
178311-72-3 | 98% | 500mg |
¥3767 | 2023-04-15 | |
| Advanced ChemBlocks | P40437-1G |
1-(3-Azetidinyl)-4-(mesyl)piperazine dihydrochloride |
178311-72-3 | 95% | 1G |
$500 | 2023-09-15 | |
| Enamine | EN300-712131-0.05g |
1-(azetidin-3-yl)-4-methanesulfonylpiperazine |
178311-72-3 | 95.0% | 0.05g |
$480.0 | 2025-03-12 | |
| Enamine | EN300-712131-0.1g |
1-(azetidin-3-yl)-4-methanesulfonylpiperazine |
178311-72-3 | 95.0% | 0.1g |
$502.0 | 2025-03-12 | |
| Enamine | EN300-712131-0.25g |
1-(azetidin-3-yl)-4-methanesulfonylpiperazine |
178311-72-3 | 95.0% | 0.25g |
$525.0 | 2025-03-12 | |
| Enamine | EN300-712131-0.5g |
1-(azetidin-3-yl)-4-methanesulfonylpiperazine |
178311-72-3 | 95.0% | 0.5g |
$548.0 | 2025-03-12 | |
| Enamine | EN300-712131-1.0g |
1-(azetidin-3-yl)-4-methanesulfonylpiperazine |
178311-72-3 | 95.0% | 1.0g |
$571.0 | 2025-03-12 | |
| Enamine | EN300-712131-2.5g |
1-(azetidin-3-yl)-4-methanesulfonylpiperazine |
178311-72-3 | 95.0% | 2.5g |
$1118.0 | 2025-03-12 | |
| Enamine | EN300-712131-5.0g |
1-(azetidin-3-yl)-4-methanesulfonylpiperazine |
178311-72-3 | 95.0% | 5.0g |
$1654.0 | 2025-03-12 |
1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine Related Literature
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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